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Compound of Interest

Compound Name: Aluminum perchlorate

Cat. No.: B076089

Essential Safety and Handling Guide for
Aluminum Perchlorate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
aluminum perchlorate. Adherence to these procedures is essential for ensuring a safe
laboratory environment.

Hazard Identification and Quantitative Data

Aluminum perchlorate is a strong oxidizer that can intensify fires and cause severe skin and
eye burns.[1][2] It is crucial to handle this chemical with appropriate personal protective
equipment and to be aware of its incompatibilities.
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Parameter Value Source

H272: May intensify fire;
GHS Hazard Statements oxidizerH314: Causes severe [3114]

skin burns and eye damage

i Health: 3Flammability:
NFPA 704 Rating - _ [1]
Olnstability: 2Special: OX

Occupational Exposure Limit
ACGIH TWA: 2 mg/m3 [1]
(as Al, soluble salts)

OSHA PEL (as Al, soluble

TWA: 2 mg/m3 [1]
salts)

Personal Protective Equipment (PPE)

When handling aluminum perchlorate, the following personal protective equipment is
mandatory to prevent exposure and ensure safety.
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Category

Required PPE

Specifications and
Regulations

Eye and Face Protection

Chemical safety goggles or a

full-face shield.

Must conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[1]

[5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene), a
chemical apron, and
appropriate protective clothing

to prevent skin exposure.

Gloves must satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374.[1][5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded

or if irritation occurs.

Follow OSHA respirator
regulations found in 29 CFR
1910.134.[1][5]

Operational Plan: Safe Handling and Storage

Handling:

» Always use aluminum perchlorate in a well-ventilated area, preferably under a chemical

fume hood.[2][6]

e Minimize dust generation and accumulation.[1]

e Avoid contact with skin, eyes, and clothing.[1]

o Keep away from heat, sparks, and open flames.[1][2]

e Do not mix with combustible materials.[7]

e Wash hands thoroughly after handling.[1]

Storage:
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» Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][5]

o Store in a designated corrosives area.[1][2]

o Keep away from combustible materials and incompatible substances such as strong

reducing agents.[1][6][7]

Emergency Procedures

First Aid Measures:

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-30 minutes, occasionally lifting the
upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes.[1] Seek immediate medical

attention.[1]

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, give
oxygen.[1] Do not use mouth-to-mouth
resuscitation.[8] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or
water.[1] Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

Spill Response:

In the event of a spill, follow the workflow outlined below.

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/aluminum-perchlorate-pd180521114556.html
https://pim-resources.coleparmer.com/sds/71955.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/71955.pdf
https://www.fishersci.com/store/msds?partNumber=AA11659&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.princeton.edu/sites/g/files/toruqf5671/files/Chemical%20Incompatibility%20Chart.pdf
https://pim-resources.coleparmer.com/sds/71955.pdf
https://pim-resources.coleparmer.com/sds/71955.pdf
https://pim-resources.coleparmer.com/sds/71955.pdf
https://pim-resources.coleparmer.com/sds/71955.pdf
https://pim-resources.coleparmer.com/sds/71955.pdf
https://www.echemi.com/sds/aluminumperchloratenonahydrate-pid_Rock28779.html
https://pim-resources.coleparmer.com/sds/71955.pdf
https://pim-resources.coleparmer.com/sds/71955.pdf
https://pim-resources.coleparmer.com/sds/71955.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Aluminum Perchlorate Spill Response Workflow

Immediate Actions

Alert personnel in the area

and evacuate if necessary

Remove all sources of ignition

A

Ensure adequate ventilation

Containmengrand Cleanup

Don appropriate PPE

Contain the spill with
inert absorbent material

Carefully sweep or vacuum
the spilled material

Place in a suitable, closed
container for disposal

leanup
A/

Decontaminate the spill area
with soap and water

Report the incident to the
supervisor or EHS

Restock spill kit supplies

Click to download full resolution via product page

Caption: Workflow for handling an aluminum perchlorate spill.
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Disposal Plan

o Dispose of aluminum perchlorate waste and contaminated materials in a suitable, closed,
and labeled hazardous waste container.

« All disposal must be in accordance with local, state, and federal regulations.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

e Do not dispose of aluminum perchlorate down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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